Cas no 2138507-32-9 (5-chloro-2-cyclobutyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-2-cyclobutyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine
• CAS No: 2138507-32-9
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 6055818
• PubChem ID: 165469871
• Update Time: 2025-06-08

5-chloro-2-cyclobutyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-cyclobutyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine
• 2138507-32-9
• 5-chloro-2-cyclobutyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridine
• EN300-1078237

• Inchi： 1S/C13H16ClN3/c1-3-10-8(2)7-11-15-13(9-5-4-6-9)16-17(11)12(10)14/h7,9H,3-6H2,1-2H3
• InChI Key： PJRONYMMOSUQBC-UHFFFAOYSA-N
• SMILES： ClC1=C(CC)C(C)=CC2=NC(C3CCC3)=NN21

Computed Properties

• Exact Mass: 249.1032752g/mol
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-2-cyclobutyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 5-Chloro-2-cyclobutyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138507-32-9)

The compound 5-chloro-2-cyclobutyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138507-32-9) is a heterocyclic organic molecule with a unique structural framework. Its molecular formula and intricate ring system make it a subject of interest in pharmaceutical and agrochemical research. The presence of a triazolo[1,5-a]pyridine core, combined with substituents like chloro, cyclobutyl, ethyl, and methyl groups, contributes to its potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes or receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 5-chloro-2-cyclobutyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine has surged due to their versatility in medicinal chemistry. The triazole and pyridine moieties are known for their pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects. This compound’s structural complexity aligns with current trends in fragment-based drug design and scaffold hopping, strategies widely discussed in AI-driven drug discovery forums. Its CAS No. 2138507-32-9 is frequently queried in scientific databases, reflecting its growing relevance in high-throughput screening campaigns.

The synthesis of 5-chloro-2-cyclobutyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine involves multi-step organic reactions, often leveraging catalyzed cyclization and cross-coupling techniques. Optimizing its yield and purity is critical for industrial-scale production, a topic often searched by chemists in process chemistry communities. The cyclobutyl group, in particular, enhances the molecule’s rigidity, a feature valued in bioisostere development. This aligns with the broader industry focus on improving drug-like properties and ADME profiles (absorption, distribution, metabolism, excretion).

From an environmental perspective, the biodegradability and ecotoxicology of CAS No. 2138507-32-9 are under scrutiny, as sustainable chemistry gains traction. Regulatory agencies emphasize green synthesis methods, prompting researchers to explore solvent-free or catalytic routes for such compounds. The ethyl and methyl substituents in this molecule may influence its environmental persistence, a hot topic in QSAR modeling (quantitative structure-activity relationship) discussions.

In summary, 5-chloro-2-cyclobutyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine represents a promising scaffold in modern chemistry. Its CAS No. 2138507-32-9 serves as a key identifier for researchers investigating its synthetic pathways, biological activities, and industrial applications. As the scientific community prioritizes targeted therapeutics and molecular diversity, this compound’s role in advancing precision medicine and material science is likely to expand.